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  4. N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Brand Name: Vulcanchem
CAS No.: 723747-19-1
VCID: VC0458913
InChI: InChI=1S/C22H21N7OS2/c1-13-7-8-15-16(9-13)32-20-18(15)19-24-12-25-29(19)21-26-27-22(28(20)21)31-11-17(30)23-10-14-5-3-2-4-6-14/h2-6,12-13H,7-11H2,1H3,(H,23,30)
SMILES: CC1CCC2=C(C1)SC3=C2C4=NC=NN4C5=NN=C(N35)SCC(=O)NCC6=CC=CC=C6
Molecular Formula: C22H21N7OS2
Molecular Weight: 463.6g/mol

N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide

CAS No.: 723747-19-1

Main Products

VCID: VC0458913

Molecular Formula: C22H21N7OS2

Molecular Weight: 463.6g/mol

N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide - 723747-19-1

CAS No. 723747-19-1
Product Name N-Benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Molecular Formula C22H21N7OS2
Molecular Weight 463.6g/mol
IUPAC Name N-benzyl-2-[(16-methyl-19-thia-2,4,5,7,8,10-hexazapentacyclo[10.7.0.02,6.07,11.013,18]nonadeca-1(12),3,5,8,10,13(18)-hexaen-3-yl)sulfanyl]acetamide
Standard InChI InChI=1S/C22H21N7OS2/c1-13-7-8-15-16(9-13)32-20-18(15)19-24-12-25-29(19)21-26-27-22(28(20)21)31-11-17(30)23-10-14-5-3-2-4-6-14/h2-6,12-13H,7-11H2,1H3,(H,23,30)
Standard InChIKey YSZQTKFVJQBEQR-UHFFFAOYSA-N
SMILES CC1CCC2=C(C1)SC3=C2C4=NC=NN4C5=NN=C(N35)SCC(=O)NCC6=CC=CC=C6
Canonical SMILES CC1CCC2=C(C1)SC3=C2C4=NC=NN4C5=NN=C(N35)SCC(=O)NCC6=CC=CC=C6
PubChem Compound 3807034
Last Modified Nov 11 2021
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